Cas no 1698520-08-9 (2-(1-Sulfanylethyl)benzene-1,3-diol)

• Product Name: 2-(1-Sulfanylethyl)benzene-1,3-diol
• CAS No: 1698520-08-9
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 5705846
• PubChem ID: 107711387
• Update Time: 2025-06-13

2-(1-Sulfanylethyl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Sulfanylethyl)benzene-1,3-diol
• 1698520-08-9
• EN300-1288982
• 1,3-Benzenediol, 2-(1-mercaptoethyl)-

• Inchi： 1S/C8H10O2S/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5,9-11H,1H3
• InChI Key： ILJPKDXEAWKUQM-UHFFFAOYSA-N
• SMILES： SC(C)C1C(=CC=CC=1O)O

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 334.6±21.0 °C(Predicted)
• pka: 9.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on 2-(1-Sulfanylethyl)benzene-1,3-diol

Professional Introduction to 2-(1-Sulfanylethyl)benzene-1,3-diol (CAS No. 1698520-08-9)

2-(1-Sulfanylethyl)benzene-1,3-diol, identified by its Chemical Abstracts Service (CAS) number 1698520-08-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzene core substituted with two hydroxyl groups at the 1 and 3 positions and an ethyl chain terminated by a sulfanylethyl group, presents a unique structural framework that makes it of considerable interest for medicinal chemistry applications.

The structural motif of 2-(1-Sulfanylethyl)benzene-1,3-diol combines the aromatic stability of the benzene ring with the polar and potentially chelating properties of the sulfanylethyl side chain and the hydroxyl groups. This combination suggests potential utility in the design of molecular probes, ligands for enzyme inhibition, or building blocks for more complex pharmacophores. The presence of multiple functional handles—hydroxyl groups for hydrogen bonding and sulfanylethyl for coordination or further derivatization—makes this compound a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploiting the structural features of 2-(1-Sulfanylethyl)benzene-1,3-diol in drug discovery efforts. The benzene scaffold is a ubiquitous component in many bioactive molecules, while the sulfanylethyl group can serve as a linker to connect different pharmacophoric units or enhance solubility. Furthermore, the hydroxyl groups provide opportunities for further functionalization via etherification, esterification, or glycosylation, expanding the synthetic possibilities.

One of the most compelling areas of research involving 2-(1-Sulfanylethyl)benzene-1,3-diol is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently targeted in oncology and inflammatory diseases. The aromatic ring can interact with the ATP-binding pocket of kinases, while the sulfanylethyl group and hydroxyl groups can be tailored to modulate binding affinity and selectivity. Preliminary computational studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases by leveraging these structural features.

Another promising application lies in its use as a ligand for metal ions. The sulfanylethyl group can act as a chelating moiety, enabling coordination with transition metals such as copper or zinc. Such metal complexes have shown promise in various therapeutic contexts, including antitumor activity and antimicrobial applications. The hydroxyl groups further enhance the potential for stable metal coordination while allowing for additional modifications to fine-tune binding properties.

The synthesis of 2-(1-Sulfanylethyl)benzene-1,3-diol itself presents an interesting challenge due to the need to introduce multiple functional groups onto a benzene ring while maintaining regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct this molecule efficiently. Recent advances in catalytic systems have enabled more sustainable and scalable routes to this compound, making it more accessible for research purposes.

From a biological perspective, the hydroxyl groups in 2-(1-Sulfanylethyl)benzene-1,3-diol suggest potential interactions with biological targets through hydrogen bonding. This property is particularly valuable in designing molecules that require precise spatial orientation within biological macromolecules. Additionally, the sulfanylethyl group may influence cell membrane permeability or metabolic stability post-administration, factors that are critical in drug development.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse building blocks like 2-(1-Sulfanylethyl)benzene-1,3-diol in hit identification and lead optimization campaigns. High-throughput screening (HTS) platforms are often used to evaluate libraries containing such compounds for biological activity against disease-relevant targets. The unique combination of functional groups in this molecule makes it an attractive candidate for generating novel pharmacological entities.

In conclusion,2-(1-Sulfanylethyl)benzene-1,3-diol (CAS No. 1698520-08-9) represents a promising chemical entity with applications spanning medicinal chemistry, materials science, and catalysis. Its structural versatility allows for extensive derivatization into biologically active molecules, particularly those targeting kinases or requiring metal coordination capabilities. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,2-(1-Sulfanylethyl)benzene-1,3-diol is poised to play an increasingly important role in future research and development efforts.